Cas no 2119574-84-2 (4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine)

• Product Name: 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine
• CAS No: 2119574-84-2
• MF: C₁₂H₁₁ClFN₃
• MW: 251.687244653702
• MDL: MFCD28400610
• CID: 4781624
• Update Time: 2026-02-27

4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine

• MDL： MFCD28400610
• Inchi： 1S/C12H11ClFN3/c1-7(2)8-6-16-12(17-11(8)13)10-9(14)4-3-5-15-10/h3-7H,1-2H3
• InChI Key： WRJLZWNMJSKELI-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C2C(=CC=CN=2)F)N=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 3
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine

4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine: A Comprehensive Overview

4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine (CAS No. 2119574-84-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine is characterized by a pyrimidine core substituted with a 4-chloro group, a 3-fluoropyridine moiety, and an isopropyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for further research and development.

Recent studies have highlighted the potential of 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine in various therapeutic areas. One notable application is in the treatment of viral infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine has also shown promise in cancer research. Studies conducted by a team at the National Institutes of Health (NIH) have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from lung and breast cancers. The selective cytotoxicity observed in these studies suggests that 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine may have a favorable therapeutic index, making it a valuable candidate for further preclinical and clinical evaluation.

The pharmacokinetic properties of 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine have also been extensively studied. Data from animal models indicate that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an orally administered therapeutic agent. The compound's ability to cross the blood-brain barrier has also been investigated, with preliminary results suggesting that it may have applications in the treatment of central nervous system (CNS) disorders.

Safety and toxicity studies are essential for any potential drug candidate. Preclinical studies on 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine have shown that it has a low toxicity profile at therapeutic doses. These findings are supported by in vitro and in vivo assays that demonstrate minimal cytotoxicity to non-target cells and organs. However, further long-term safety studies are necessary to fully assess its safety profile before advancing to clinical trials.

The synthetic route for 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine has been optimized to ensure high yields and purity. The synthesis involves several key steps, including the formation of the pyrimidine core, introduction of the 4-chloro and 3-fluoropyridine substituents, and final functionalization with the isopropyl group. The robustness and scalability of this synthetic method make it suitable for large-scale production, which is essential for clinical development.

In conclusion, 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine (CAS No. 2119574-84-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further research and development in medicinal chemistry. Ongoing studies aim to elucidate its full therapeutic potential and advance its clinical evaluation.